Cas no 1261455-54-2 (3-(4'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde)

• Product Name: 3-(4'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde
• CAS No: 1261455-54-2
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 4962787
• Update Time: 2025-10-28

3-(4'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde

• Inchi： 1S/C10H9F3O3/c11-10(12,13)16-9-6-8(15)4-3-7(9)2-1-5-14/h3-6,15H,1-2H2
• InChI Key： MRSFSDSKTKTSBN-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1CCC=O)O)(F)F

Computed Properties

• Exact Mass: 234.05037863 g/mol
• Monoisotopic Mass: 234.05037863 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5
• Molecular Weight: 234.17

Additional information on 3-(4'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde

3-(4'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde (CAS No. 1261455-54-2): A Comprehensive Overview

3-(4'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde (CAS No. 1261455-54-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular formula of 3-(4'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde is C₁₁H₁₀F₃O₃, and it has a molecular weight of 241.19 g/mol. The compound features a hydroxy group and a trifluoromethoxy group, which contribute to its distinct chemical properties and reactivity. These functional groups are known to play crucial roles in the compound's interactions with biological systems, making it an interesting target for further investigation.

Recent studies have highlighted the potential of 3-(4'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and antioxidant properties. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress, making it a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-(4'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde has also been investigated for its potential as an anticancer agent. Studies have demonstrated that the compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. This makes it a potential candidate for the development of novel anticancer therapies, particularly for cancers that are resistant to conventional treatments.

The synthesis of 3-(4'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of 4-hydroxy-2-trifluoromethoxybenzaldehyde with propargyl alcohol followed by oxidation to form the aldehyde. This synthetic approach provides high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 3-(4'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde, such as its solubility, stability, and reactivity, have been thoroughly characterized. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings. Its stability under different conditions has also been evaluated, ensuring its reliability in both laboratory and industrial applications.

In terms of safety and handling, 3-(4'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde should be managed with standard laboratory precautions. It is important to handle the compound in well-ventilated areas and use appropriate personal protective equipment (PPE), such as gloves and goggles, to minimize exposure risks. Additionally, proper storage conditions should be maintained to ensure the integrity and stability of the compound over time.

The potential applications of 3-(4'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde extend beyond medicinal chemistry. In materials science, the compound has been explored for its use in the synthesis of advanced materials with unique optical and electronic properties. Its ability to form stable complexes with metal ions has also been leveraged in the development of novel catalysts for various chemical reactions.

In conclusion, 3-(4'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde (CAS No. 1261455-54-2) is a multifaceted compound with significant potential in multiple scientific disciplines. Its unique chemical structure and biological activities make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative solutions for unmet medical needs.